Fe-ECR Solution Stability vs Hematoxylin
The iron–eriochrome cyanine R staining solution (Solution A: 1.0 g dye, 2.5 mL 5.6% FeCl₃, 2.5 mL conc. H₂SO₄, water to 500 mL, pH 1.5) can be kept and used repeatedly for at least 8 years without loss of staining performance [1]. This was documented in a protocol by Kiernan (citing Page, 1965) and confirmed in CSHL protocols where the solution remained functional after 8 years of repeated reuse [2]. In quantitative comparison, commercial hematoxylin working solutions exhibit substantially shorter shelf lives: Delafield's hematoxylin is specified at 24 months , Gill 1 formulation at 18 months [3], and many hematoxylin solutions degrade within 6–12 months once prepared . The Fe-ECR solution thus provides a minimum 4-fold improvement in usable lifetime, and potentially up to 16-fold when compared with the shortest-lived hematoxylin working solutions.
| Evidence Dimension | Working solution functional stability (shelf life under room temperature storage with repeated reuse) |
|---|---|
| Target Compound Data | ≥8 years of repeated reuse without performance loss (Fe-ECR Solution A, pH 1.5, room temperature) |
| Comparator Or Baseline | Hematoxylin working solutions: Delafield's 24 months; Gill 1 formulation 18 months; generic hematoxylin stains typically 6–12 months |
| Quantified Difference | ≥4× longer functional lifetime (8 years vs ≤24 months); up to 16× vs 6-month hematoxylin solutions |
| Conditions | Fe-ECR Solution A: 1.0 g eriochrome cyanine R, 2.5 mL 5.6% w/v FeCl₃·6H₂O, 2.5 mL conc. H₂SO₄, water to 500 mL, pH 1.5, room temperature, repeatedly reused. Hematoxylin comparator data from manufacturer specifications (SRL Chem, Ricca Chemical, Sigma-Aldrich). |
Why This Matters
For procurement, a staining solution with ≥8-year functional stability reduces reagent replacement frequency, minimizes lot-to-lot revalidation burden, and lowers per-slide consumable costs in high-throughput histology laboratories.
- [1] Kiernan JA. [Histonet] Solochrome Cyanine R. University of Western Ontario. 2004 Oct 1. (Citing Kiernan 1984 and Page 1965; stating solution can be kept and used repeatedly for at least 8 years.) View Source
- [2] Cold Spring Harbor Protocols. Staining solution A (Eriochrome Cyanine R). 2008. (Stating the solution can be kept and used repeatedly for at least 8 yr.) View Source
- [3] Ricca Chemical Company. Hematoxylin Stain Solution, Gill 1 Formulation. Shelf Life: 18 months. Cole-Parmer. View Source
